Cas no 74189-56-3 (Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product Name: Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 74189-56-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD02261777
• CID: 541444
• PubChem ID: 11252736
• Update Time: 2025-05-21

Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 4-(oxan-2-yloxy)benzaldehyde
• 4-(TETRAHYDRO-PYRAN-2-YLOXY)-BENZALDEHYDE
• 4-((tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• 4-(2-TETRAHYDRO-2H-PYRANOXY)BENZALDEHYDE
• 4-(tetrahydro-2H-pyran-2-yloxy)benzaldehyde
• 4-(tetrahydro-2-pyranyloxy)benzaldehyde
• 4-(tetrahydropyran-2-yloxy)-benzaldehyde
• 4-tetrahydropyran-2-yloxybenzaldehyde
• AG-A-69182
• AG-G-94697
• AGN-PC-005BPG
• CTK2H0473
• 4-(Tetrahydro-2H-pyranoxy)benzaldehyde
• AT35237
• 4-[(Oxan-2-yl)oxy]benzaldehyde
• MFCD02261777
• 4-(tetrahydropyran-2-yloxy) benzaldehyde
• 74189-56-3
• 4-(tetrahydropyran-2-yloxy)benzaldehyde
• CS-0096754
• p-(2-tetrahydropyranyloxy)benzaldehyde
• SCHEMBL863095
• Silicontetrahydride
• 4-tetrahydropyranyloxybenzaldehyde
• QYKABQMBXCBINA-UHFFFAOYSA-N
• DTXSID60460161
• AKOS015855810
• 4-(2-tetrahydropyranyloxy)benzaldehyde

• MDL： MFCD02261777
• Inchi： 1S/C12H14O3/c13-9-10-4-6-11(7-5-10)15-12-3-1-2-8-14-12/h4-7,9,12H,1-3,8H2
• InChI Key： QYKABQMBXCBINA-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.40450

Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-

Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- (CAS No. 74189-56-3): A Versatile Chemical Intermediate

Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- (CAS No. 74189-56-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemicals. This compound, often referred to as THP-protected 4-hydroxybenzaldehyde, serves as a crucial intermediate in synthetic chemistry due to its unique structural features and reactivity.

The chemical structure of Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- consists of a benzaldehyde core with a tetrahydro-2H-pyran-2-yl (THP) group attached to the 4-position via an oxygen linkage. This THP-protecting group is widely used in organic synthesis to shield hydroxyl groups during multi-step reactions, making it invaluable for researchers developing complex molecules.

In recent years, the demand for Benzaldehyde derivatives like 74189-56-3 has surged, particularly in pharmaceutical research. Scientists frequently search for "THP-protected benzaldehyde uses" or "CAS 74189-56-3 applications" as this compound plays a pivotal role in synthesizing various drug candidates. Its stability under diverse reaction conditions makes it particularly attractive for developing new medications.

The synthetic applications of 4-[(tetrahydro-2H-pyran-2-yl)oxy]benzaldehyde extend to material science as well. Researchers exploring "advanced organic intermediates" often encounter this compound in studies related to polymer modification and specialty coatings. The THP group's ability to be selectively removed under mild acidic conditions makes it ideal for controlled release applications in smart materials.

From a commercial perspective, Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- has seen growing market interest. Procurement specialists frequently search for "high purity 74189-56-3 supplier" or "THP-O-benzaldehyde price," reflecting its importance in industrial applications. The compound's stability during storage and transportation contributes to its popularity among chemical manufacturers.

Environmental considerations surrounding 4-(THP-oxy)benzaldehyde have also become a topic of interest. With increasing focus on green chemistry, researchers are investigating "biodegradable protecting groups alternatives to THP." However, the tetrahydro-2H-pyran-2-yl moiety remains widely used due to its balance of protective efficiency and removal convenience.

The analytical characterization of Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- typically involves techniques like NMR spectroscopy and mass spectrometry. Quality control professionals often search for "CAS 74189-56-3 analytical methods" or "THP-protected aldehyde purity testing" to ensure compound specifications meet research requirements.

In academic settings, 74189-56-3 serves as an excellent teaching tool for demonstrating protecting group chemistry. Educators searching for "organic chemistry protecting group examples" frequently include this compound in their curriculum due to its well-documented reactivity and practical importance in synthetic pathways.

The future outlook for Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- appears promising. As pharmaceutical companies continue to develop more complex drug molecules, the need for reliable intermediates like 4-(THP-oxy)benzaldehyde will likely increase. Ongoing research into modified protecting groups may lead to new derivatives with enhanced properties.

For researchers working with CAS No. 74189-56-3, proper handling and storage recommendations include protection from moisture and extreme temperatures. While not classified as hazardous, standard laboratory precautions should be observed when handling this chemical intermediate to maintain its purity and stability.

The patent literature reveals numerous applications of Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- in proprietary synthetic methods. Intellectual property searches for "THP-protected benzaldehyde patents" show its utility across multiple industries, particularly in protected intermediate synthesis for valuable end products.

In conclusion, Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- (CAS No. 74189-56-3) represents a versatile and valuable building block in modern chemical synthesis. Its combination of protective group functionality and aromatic aldehyde reactivity ensures its continued importance in both academic research and industrial applications across multiple sectors.